Cas no 312600-95-6 (4-Benzimidazole carboxylic Acid hydrochloride)

• Product Name: 4-Benzimidazole carboxylic Acid hydrochloride
• CAS No: 312600-95-6
• MF: C₈H₇ClN₂O₂
• MW: 198.606380701065
• CID: 5053273
• Update Time: 2025-05-21

4-Benzimidazole carboxylic Acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-benzoimidazole-4-carboxylic acid hydrochloride
• Benzimidazole-4-carboxylic acid HCl
• 4-Benzimidazole carboxylic acid hydrochloride
• 1H-Benzimidazole-4-carboxylic acid hydrochloride
• 1H-benzimidazole-4-carboxylic acid;hydrochloride
• 006B364
• 1H-Benzo[d]imidazole-4-carboxylic acid hydrochloride
• 4-Benzimidazole carboxylic Acid hydrochloride

• Inchi： 1S/C8H6N2O2.ClH/c11-8(12)5-2-1-3-6-7(5)10-4-9-6;/h1-4H,(H,9,10)(H,11,12);1H
• InChI Key： NLIYXCFUCJXQFM-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CC=CC2=C1N=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Topological Polar Surface Area: 66

Additional information on 4-Benzimidazole carboxylic Acid hydrochloride

Recent Advances in the Research of 4-Benzimidazole Carboxylic Acid Hydrochloride (CAS: 312600-95-6)

4-Benzimidazole carboxylic acid hydrochloride (CAS: 312600-95-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting cancer, infectious diseases, and metabolic disorders. Recent studies have highlighted its significance in medicinal chemistry due to its versatile chemical properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

One of the most notable advancements in the synthesis of 4-benzimidazole carboxylic acid hydrochloride involves the optimization of reaction conditions to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method using palladium-based catalysts, which significantly enhanced the efficiency of the synthesis process. This method not only reduced the production cost but also minimized the formation of by-products, making it more environmentally friendly and scalable for industrial applications.

In terms of biological activity, recent research has explored the compound's potential as a kinase inhibitor. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that 4-benzimidazole carboxylic acid hydrochloride exhibits strong inhibitory effects on specific kinases involved in tumor growth. These findings suggest its potential as a lead compound for the development of new anticancer therapies.

Another area of interest is the compound's application in antimicrobial drug development. A study published in Antimicrobial Agents and Chemotherapy (2023) investigated the efficacy of 4-benzimidazole carboxylic acid hydrochloride against drug-resistant bacterial strains. The results indicated that the compound, when combined with existing antibiotics, could enhance their antibacterial activity and overcome resistance mechanisms. This synergistic effect opens new avenues for combating antibiotic-resistant infections, which pose a significant global health threat.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular interactions of 4-benzimidazole carboxylic acid hydrochloride with its biological targets. Advanced docking simulations and molecular dynamics studies have identified key structural features that contribute to its binding affinity and selectivity. These computational approaches are instrumental in guiding the design of derivatives with improved pharmacological properties.

In conclusion, 4-benzimidazole carboxylic acid hydrochloride (CAS: 312600-95-6) continues to be a compound of great interest in the field of medicinal chemistry. Recent advancements in its synthesis, biological evaluation, and computational modeling have expanded our understanding of its potential applications. Future research should focus on further optimizing its pharmacokinetic properties and exploring its therapeutic potential in clinical settings. The ongoing studies underscore the importance of this compound as a valuable tool in the development of next-generation pharmaceuticals.